6-Methoxy-3-(3-nitrobenzylidene)-chroman-4-one

• Molecular Formula: C17H13NO5
• Molecular Weight: 311.29 g/mol
• IUPAC Name: 6-methoxy-3-[(3-nitrophenyl)methylidene]chromen-4-one
• InChI: InChI=1S/C17H13NO5/c1-22-14-5-6-16-15(9-14)17(19)12(10-23-16)7-11-3-2-4-13(8-11)18(20)21/h2-9H,10H2,1H3
• InChI Key: XPWJELCLOMQWQP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)OCC(=CC3=CC(=CC=C3)[N+](=O)[O-])C2=O

Description

6-Methoxy-3-(3-nitrobenzylidene)-chroman-4-one is a useful research compound. Its molecular formula is C17H13NO5 and its molecular weight is 311.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 10.0 g (56.1 mmol) of 6-methoxychromanone, 8.48 g (56.1 mmol) of 3-nitrobenzaldehyde and 4.7 mL (56.1 mmol) of pyrrolidine in 30 mL methanol was allowed to stir at room temperature under N2 atmosphere. After 48 hours, the reaction mixture was filtered and the precipitate washed with methanol and dried to yield 11.44 g of yellow powder (65%). A small sample was recrystallized from isopropylether/CH2Cl2 for analytical data. M.p. 157°-159° C.; MS: C: 311.0794;F: 311.0796; 1H NMR (AC 300, CDCl3): δ5.27 (d, 2H, J=1.9 Hz); 3.84 (s, 3H); IR: 1670, 1490 cm-1. Analysis: calculated: C. 65.59, H 4.21, N 4.50%; found: C. 65.33, H4.57, N 4.47%.